Methyl 4-(4-fluorophenyl)-1-methylpiperidine-3-carboxylate

• Molecular Formula: C14H18FNO2
• Molecular Weight: 251.30 g/mol
• IUPAC Name: methyl 4-(4-fluorophenyl)-1-methylpiperidine-3-carboxylate
• InChI: InChI=1S/C14H18FNO2/c1-16-8-7-12(13(9-16)14(17)18-2)10-3-5-11(15)6-4-10/h3-6,12-13H,7-9H2,1-2H3
• InChI Key: NTYATEQGMUSJQM-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(C(C1)C(=O)OC)C2=CC=C(C=C2)F

Description

Methyl 4-(4-fluorophenyl)-1-methylpiperidine-3-carboxylate is a useful research compound. Its molecular formula is C14H18FNO2 and its molecular weight is 251.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 4-(4-fluorophenyl)-1-methylpiperidine-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 4-(4-fluorophenyl)-1-methylpiperidine-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A 2 molar solution of 4-fluorophenylmagnesium bromide in diethyl ether (5 ml, 2 molar equivalents) was stirred at −5 to −10° C. under nitrogen, and a solution of arecoline (0.78 g) in dichloromethane (4.0 ml) added over 15 minutes at −5° C. The clear solution was stirred at −5° C. for 1 hour, then quenched by the addition of a mixture of water (25 ml) and concentrated hydrochloric acid (3 ml). Analysis of the aqueous phase by HPLC showed that yield of cis/trans 1-methyl-3-carbomethoxy-4-(4-fluorophenyl)-piperidine was about 950 mg (76 %).